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Introduction

Sniper(abl)-050 is a Specific and Non-genetic Inhibitor of Apoptosis Protein (IAP)-dependent
Protein Eraser (SNIPER) designed for the targeted degradation of the BCR-ABL fusion protein,
a key driver in chronic myeloid leukemia (CML).[1][2] This chimeric molecule conjugates the
ABL kinase inhibitor Imatinib to the IAP ligand MV-1.[3] This unique structure facilitates the
recruitment of the E3 ubiquitin ligase IAP to BCR-ABL, leading to its ubiquitination and
subsequent degradation by the proteasome.[4][5] These application notes provide detailed
protocols for the preparation and use of Sniper(abl)-050 in DMSO, along with an overview of
the targeted signaling pathway.

Quantitative Data Summary

While specific quantitative solubility data for Sniper(abl)-050 in DMSO is not readily available
in public literature, related compounds are reported to have high solubility in DMSO. For
experimental purposes, it is recommended to prepare a high-concentration stock solution and
perform serial dilutions to determine the optimal working concentration for specific cell lines and
assays. The following table provides key molecular information for Sniper(abl)-050.
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Parameter Value Reference
Molecular Weight 1213.47 g/mol [3]
Molecular Formula C68H84N1209 [3]
Solubility Soluble in DMSO [3]

] ) BCR-ABL Protein Degradation
Mechanism of Action ] ] [4][5]
via IAP Recruitment

Signaling Pathway

The BCR-ABL fusion protein is a constitutively active tyrosine kinase that drives the
pathogenesis of CML by activating multiple downstream signaling pathways, leading to
increased cell proliferation and survival.[6][7] Sniper(abl)-050 is designed to eliminate the
BCR-ABL protein, thereby inhibiting these downstream signals.
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1. Seed K562 cells in
96-well plates

2. Prepare serial dilutions of
Sniper(abl)-050 in culture medium

3. Treat cells with varying
concentrations of Sniper(abl)-050

4. Incubate for desired time points
(e.g., 24, 48, 72 hours)

5b. Lyse cells and prepare
protein lysates

5a. Perform cell viability assay 6. Analyze BCR-ABL protein levels
(e.g., MTT) by Western Blot

7. Analyze data and determine
IC50 and DC50 values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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